N-(4-butylphenyl)-2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H27N3O3S/c1-2-3-6-17-10-12-18(13-11-17)25-22(28)16-31-23-20-8-4-9-21(20)27(24(29)26-23)15-19-7-5-14-30-19/h5,7,10-14H,2-4,6,8-9,15-16H2,1H3,(H,25,28)
• InChI Key: JGYBUAQTMUYKJP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CC=CO4
• Molecular Formula: C24H27N3O3S
• Molecular Weight: 437.6 g/mol

Description

N-(4-butylphenyl)-2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H27N3O3S and its molecular weight is 437.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

• A study by Horishny et al. (2021) explored the synthesis of 2-(4-Oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives, including those related to the compound of interest. These derivatives demonstrated potent and selective cytotoxic effects against leukemia cell lines (Horishny, Arshad, & Matiychuk, 2021).

Synthesis of Heterocyclic Compounds

• Aniskova et al. (2017) focused on synthesizing biologically active compounds containing pyrimidine and pyridazine structural fragments. This research contributes to understanding the broader chemical context and potential applications of compounds similar to the one (Aniskova, Grinev, & Yegorova, 2017).

Decarboxylative Claisen Rearrangement Reactions

• Craig et al. (2005) investigated the decarboxylative Claisen rearrangement of furan-2-ylmethyl, a key structural element in the compound, offering insights into its chemical behavior and potential for synthesis modifications (Craig, King, Kley, & Mountford, 2005).

Efficient Synthesis of Derivatives

• Raju et al. (2022) described an efficient synthesis method for N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives, which could be relevant for the synthesis of the compound (Raju, Maram, Anitha, & Sreenivasulu, 2022).

Synthesis and Antimicrobial Activity

• Arora et al. (2013) investigated the antimicrobial properties of related compounds, providing a potential avenue for the application of the compound in antimicrobial research (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).